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Compound of Interest

Compound Name: Chlorophenol red

Cat. No.: B1198410

For researchers, scientists, and drug development professionals, meticulous attention to safety
protocols is paramount for both personal safety and the integrity of experimental outcomes.
Chlorophenol red, a sulfonephthalein dye primarily used as a pH indicator, requires careful
handling due to its potential as an irritant. This guide provides essential, immediate safety and
logistical information, from operational procedures to disposal plans, ensuring you can work
with this compound confidently and securely.

Essential Safety & Handling Information

Chlorophenol red is classified as an irritant, capable of causing skin, eye, and respiratory
system irritation.[1][2] While comprehensive toxicological data is limited, it is crucial to handle
this chemical with the appropriate precautions to minimize exposure.[3]

Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the first line of defense against chemical exposure. The
following should be worn at all times when handling Chlorophenol red, particularly in its solid
(powder) form.

o Eye and Face Protection: Chemical safety goggles are mandatory to protect against dust
particles and splashes.[3] In situations with a higher risk of splashing, a face shield should be
worn in conjunction with goggles.
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o Skin Protection: A standard laboratory coat must be worn and kept buttoned.[3] Chemical-
resistant gloves (such as nitrile) are required; they must be inspected before use and
removed properly to avoid skin contact.[4]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to keep airborne concentrations low.[1][3] If dust is generated or
ventilation is inadequate, a NIOSH-approved respirator should be used.[3]

Handling and Storage Protocols:

o Handling: Avoid all personal contact, including the inhalation of dust.[2] Do not eat, drink, or
smoke in the handling area. Wash hands thoroughly with soap and water after handling is

complete.[2][3]

o Storage: Store Chlorophenol red in its original, tightly sealed container in a cool, dry, and
well-ventilated area.[3] It should be stored away from incompatible materials, such as strong
oxidizing agents.[1] Flinn Scientific's suggested chemical storage pattern is Organic #9,
alongside other dyes and indicators.[5]

Chemical and Toxicological Data

While specific occupational exposure limits (e.g., PEL, TLV) have not been established for
Chlorophenol red, airborne concentrations should be kept as low as practically possible.[1]

The following table summarizes available data.
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Property Data

Chlorophenol red (3',3"-

Dichlorophenolsulfonephthalein)

Chemical Name

CAS Number 4430-20-0

Molecular Formula C19H12Cl205S

Molecular Weight 423.27 g/mol

Appearance Green, purple, or brown crystalline powder.[1][6]
Melting Point 261 °C (decomposes)|[6]

pH Indicator Range pH 4.8 (Yellow) to pH 6.7 (Red/Violet)[7]

Acute Toxicity (LDso) Oral, Inhalation, Dermal: Not Available (N.A.)[5]
Occupational Exposure Limits None established[1][3][8]

Operational and Disposal Plans

A systematic approach to operations and waste disposal is critical for maintaining a safe
laboratory environment.

Emergency Procedures

Spill Response:
» Evacuate: Alert personnel in the immediate area.

o Protect: Ensure you are wearing appropriate PPE, including respiratory protection if dealing
with a powder spill.

e Contain: For dry spills, avoid generating dust.[1] Use dry clean-up procedures (e.g., gently
sweeping or using a vacuum with HEPA filtration).[2] For liquid spills, contain with sand or an
absorbent material.[5]

o Collect: Place the spilled material into a clean, dry, sealed, and labeled container for
disposal.[2]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://datasheets.scbt.com/sc-206022.pdf
https://www.flinnsci.com/catalogs/HE%20Chemicals%20and%20Safety%20Catalog%20V4/files/basic-html/page259.html
https://www.flinnsci.com/catalogs/HE%20Chemicals%20and%20Safety%20Catalog%20V4/files/basic-html/page259.html
https://www.sudanchemical.com/product/CHLOROPHENOL-RED-INDICATOR-SOLUTION
https://www.flinnsci.com/sds_233.1-chlorophenol-red-indicator-solution/sds_233.1/
https://datasheets.scbt.com/sc-206022.pdf
https://pim-resources.coleparmer.com/sds/30020.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0403.pdf
https://datasheets.scbt.com/sc-206022.pdf
https://www.vsbit.org/client_media/files/Pages_from_2107706_Flinn_US_Resouce_link.pdf
https://www.flinnsci.com/sds_233.1-chlorophenol-red-indicator-solution/sds_233.1/
https://www.vsbit.org/client_media/files/Pages_from_2107706_Flinn_US_Resouce_link.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Decontaminate: Wash the spill site thoroughly after the material has been removed.[6]
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of fresh water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

Skin Contact: Remove contaminated clothing. Immediately flush the affected skin with large
amounts of water. If irritation persists, seek medical attention.[9]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. If the person is conscious,
give them a glass of water to drink. Seek immediate medical attention.[9]

Waste Disposal Plan

All chemical waste must be handled in accordance with local, state, and federal regulations.[4]

Collection: Collect surplus Chlorophenol red and contaminated materials (e.g., gloves,
absorbent pads) in a designated, sealed, and clearly labeled hazardous waste container.

Segregation: Do not mix with other waste streams unless instructed by your institution's
environmental health and safety (EHS) office.

Disposal: The recommended disposal method is through a licensed hazardous waste
disposal company.[6] Flinn Scientific suggests "Disposal Method #26a" for solid chemical
waste that is suitable for a landfill, but this is contingent on local regulations and the absence
of contamination with other hazardous materials.[4][10] Always consult your EHS officer for
specific institutional procedures.

Experimental Protocol: Use of Chlorophenol Red as
a pH Indicator

Chlorophenol red is widely used to visually determine the pH of a solution within its transition
range.
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Objective: To prepare a Chlorophenol red indicator solution and use it to estimate the pH of a
sample.

Materials:

Chlorophenol red powder

Distilled water or ethanol

Sample solution for testing

Appropriate glassware (beakers, graduated cylinders)

Stir plate and stir bar
Methodology:

e Prepare Indicator Solution: Dissolve a small amount of Chlorophenol red powder in distilled
water or ethanol to create a stock solution.[11] The concentration can be adjusted based on
the specific application's requirements. A typical starting point is a 0.1% solution.

e Add Indicator to Sample: Add a few drops of the prepared indicator solution to the sample
being tested.[11]

e Observe Color Change: Gently swirl or stir the sample to ensure the indicator is evenly
distributed.

o Determine pH: Observe the resulting color and compare it to the known pH range of
Chlorophenol red:

o Yellow: Indicates a pH at or below 4.8.
o Red/Violet: Indicates a pH at or above 6.7.[7]

o Intermediate Orange/Red: Indicates a pH within the transition range of 4.8 to 6.7.

Visual Workflow for Safe Handling
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The following diagram outlines the complete lifecycle for handling Chlorophenol red in a
laboratory setting, from acquisition to disposal, including critical safety and emergency
checkpoints.
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Caption: Workflow for the safe handling, use, and disposal of Chlorophenol red.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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